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Compound of Interest

Compound Name: 1-Undecanoylglycerol

Cat. No.: B3026069

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antifungal efficacy of 1-
Undecanoylglycerol (monolaurin) against other medium-chain monoglycerides, specifically
monocaprin and monocaprylin. The information presented herein is a synthesis of findings from
multiple in vitro studies, offering a valuable resource for those engaged in the discovery and
development of novel antifungal agents.

Medium-chain monoglycerides, esters of glycerol and medium-chain fatty acids, have garnered
significant attention for their broad-spectrum antimicrobial properties. Their primary mechanism
of action involves the disruption of the lipid bilayer of microbial cell membranes, a physical
mode of action that may circumvent the development of resistance. This guide focuses on their
activity against Candida albicans, a prevalent fungal pathogen.

Quantitative Comparison of Antifungal Efficacy

The antifungal efficacy of these compounds is commonly quantified by the Minimum Inhibitory
Concentration (MIC), which represents the lowest concentration of an agent that inhibits the
visible growth of a microorganism. The following table summarizes the reported MIC values for
1-Undecanoylglycerol (monolaurin), monocaprin, and monocaprylin against Candida
albicans. It is important to note that these values are compiled from various studies and may
reflect different experimental conditions.
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Monoglyceride

. . Candida albicans Candida albicans
(Fatty Acid Chain Reference(s)
MIC Range (pg/mL) MIC Range (M)
Length)
1-Monocaprylin (C8) Not widely reported Not widely reported
1-Monocaprin (C10) 310 - 630 1210 - 2460

1-Undecanoylglycerol
(Monolaurin) 17-34 62.5-125
(C11/C12)

Note: The MIC values for monocaprin were converted from mg/mL assuming a density similar
to water. The molar masses used for conversion are approximately: Monocaprylin (218.3 g/mol
), Monocaprin (246.4 g/mol ), and Monolaurin (274.4 g/mol ).

From the available data, 1-Undecanoylglycerol (monolaurin) demonstrates a significantly
lower MIC against Candida albicans compared to monocaprin, suggesting a higher in vitro
antifungal potency. Data for monocaprylin against Candida albicans is not as readily available
in the reviewed literature.

Mechanism of Antifungal Action: Fungal Membrane
Disruption

The primary antifungal mechanism of medium-chain monoglycerides is the disruption of the
fungal cell membrane's integrity. This process is initiated by the insertion of the monoglyceride
molecules into the lipid bilayer, leading to a cascade of events that ultimately result in cell
death.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

